1-phenyl-1H-imidazole-2-thiol
Overview
Description
“1-phenyl-1H-imidazole-2-thiol” is a chemical compound with the molecular formula C9H8N2S . It is an imidazole derivative and has a molecular weight of 176.24 .
Molecular Structure Analysis
The molecular structure of “1-phenyl-1H-imidazole-2-thiol” consists of a five-membered ring containing three carbon atoms, two nitrogen atoms, and a sulfur atom . The InChI code for this compound is 1S/C9H8N2S/c12-9-10-6-7-11(9)8-4-2-1-3-5-8/h1-7H, (H,10,12) .
Physical And Chemical Properties Analysis
“1-phenyl-1H-imidazole-2-thiol” has a melting point of 184 - 186 degrees Celsius .
Scientific Research Applications
Pharmaceutical Development
1-Phenyl-1H-imidazole-2-thiol plays a crucial role in the development of new pharmaceuticals. Its structural motif is found in compounds with a wide range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral drugs . The thiol group in particular can be a key functional moiety in enzyme inhibitors, offering potential for the development of targeted therapies.
Agrochemical Synthesis
This compound is also significant in the synthesis of agrochemicals. Its imidazole ring can be found in selective plant growth regulators, fungicides, herbicides, and other therapeutic agents . The versatility of the imidazole ring allows for the creation of compounds that can protect crops from pests and diseases while minimizing environmental impact.
Catalysis
In the field of catalysis, 1-phenyl-1H-imidazole-2-thiol derivatives can act as ligands for transition metal catalysts . These catalysts are used in a variety of chemical reactions, including those that are important for industrial processes. The thiol group can bind to metals, facilitating the formation of complexes that are essential for catalytic activity.
Functional Materials
The imidazole derivatives are used in the creation of functional materials . These materials have applications in electronics, photonics, and as components in sensors. The electronic properties of the imidazole ring make it suitable for use in advanced materials that require specific conductive or photoreactive characteristics.
Green Chemistry
1-Phenyl-1H-imidazole-2-thiol is relevant in green chemistry applications. Its derivatives can be used as ionic liquids and N-heterocyclic carbenes (NHCs) . These substances are valuable for their low toxicity and environmental friendliness, making them suitable for use in sustainable chemical processes.
Synthetic Chemistry
The compound is a key building block in synthetic chemistry, particularly in the synthesis of heterocyclic compounds . Its ability to undergo various chemical reactions makes it a versatile reagent for constructing complex molecules. This is especially important in the design of molecules with specific properties for research or industrial use.
Safety and Hazards
Mechanism of Action
Target of Action
1-Phenyl-1H-imidazole-2-thiol is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been found to interact with a variety of targets, including enzymes, receptors, and cellular structures . .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . For example, some imidazole derivatives have been found to inhibit enzyme activity, while others may interact with receptors to modulate cellular signaling .
Biochemical Pathways
Imidazole derivatives are known to interact with a variety of biochemical pathways, often leading to changes in cellular function . For example, some imidazole derivatives have been found to inhibit enzyme activity, which can affect a variety of biochemical pathways .
Pharmacokinetics
Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .
properties
IUPAC Name |
3-phenyl-1H-imidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S/c12-9-10-6-7-11(9)8-4-2-1-3-5-8/h1-7H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXEUGLRMYAXWKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=CNC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50375139 |
Source
|
| Record name | 1-phenyl-1H-imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-1H-imidazole-2-thiol | |
CAS RN |
17452-09-4 |
Source
|
| Record name | 1,3-Dihydro-1-phenyl-2H-imidazole-2-thione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17452-09-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 513730 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017452094 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 17452-09-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=513730 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-phenyl-1H-imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-phenyl-1H-imidazole-2-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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